Cas no 1267211-60-8 (6-(tert-Butyl)-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one)
6-(tert-Butyl)-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one Chemical and Physical Properties
Names and Identifiers
-
- 6-(tert-Butyl)-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one
- 6-tert-butyl-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
-
- Inchi: 1S/C14H19NO2/c1-13(2,3)9-6-7-11-10(8-9)15-12(16)14(4,5)17-11/h6-8H,1-5H3,(H,15,16)
- InChI Key: TVFQHQSNNRTVLO-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(C(C)(C)C)C=C2NC(=O)C1(C)C
6-(tert-Butyl)-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY130775-5g |
6-(tert-Butyl)-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
1267211-60-8 | ≥95% | 5g |
¥5500.00 | 2024-07-09 | |
| eNovation Chemicals LLC | D917903-5g |
6-(tert-Butyl)-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
1267211-60-8 | 95% | 5g |
$715 | 2024-07-20 |
6-(tert-Butyl)-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 6-(tert-Butyl)-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one
Comprehensive Overview of 6-(tert-Butyl)-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one (CAS No. 1267211-60-8)
6-(tert-Butyl)-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one (CAS No. 1267211-60-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoxazinone derivative is characterized by its unique molecular structure, featuring a tert-butyl group and two methyl substituents, which contribute to its stability and reactivity. The compound's CAS number 1267211-60-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.
In recent years, the demand for heterocyclic compounds like 6-(tert-Butyl)-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one has surged due to their versatile applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for synthesizing novel bioactive molecules. Its benzoxazine core is known to exhibit antimicrobial and anti-inflammatory properties, making it a promising candidate for developing new therapeutic agents. The compound's lipophilicity, influenced by the tert-butyl group, also enhances its bioavailability, a key factor in pharmaceutical formulations.
The synthesis of 6-(tert-Butyl)-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one typically involves multi-step organic reactions, including cyclization and alkylation processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, efforts are underway to optimize its production using catalytic methods and environmentally friendly solvents. These innovations align with global trends toward sustainable chemical manufacturing.
From an industrial perspective, CAS No. 1267211-60-8 is often utilized as an intermediate in the synthesis of crop protection agents and specialty chemicals. Its agrochemical applications are particularly noteworthy, as it can be modified to target specific pests while minimizing environmental impact. This aligns with the increasing consumer demand for eco-friendly pesticides and sustainable farming solutions. Additionally, its role in material science is being explored, with potential uses in polymeric coatings and advanced composites.
The pharmacological potential of 6-(tert-Butyl)-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one is a hot topic in academic circles. Recent studies suggest its derivatives may inhibit enzyme activity linked to chronic diseases, sparking interest in precision medicine. Its molecular docking properties are also being investigated for drug design, leveraging computational tools like AI-driven simulations. These advancements resonate with the broader shift toward personalized healthcare and targeted therapies.
In summary, 6-(tert-Butyl)-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one (CAS No. 1267211-60-8) represents a multifaceted compound with significant scientific and industrial relevance. Its applications span pharmaceuticals, agrochemicals, and materials engineering, reflecting the interdisciplinary nature of modern chemistry. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of today's most pressing challenges, from disease treatment to sustainable agriculture.
1267211-60-8 (6-(tert-Butyl)-2,2-dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)